Cas no 57072-36-3 (Nucleoside Q)

Nucleoside Q structure
Nucleoside Q structure
Product Name:Nucleoside Q
CAS No:57072-36-3
MF:C17H23N5O7
MW:409.3938
CID:946445
Update Time:2024-02-29

Nucleoside Q Chemical and Physical Properties

Names and Identifiers

    • Nucleoside Q
    • Queuosine
    • Q (nucleoside)
    • 2-amino-5-({[(1S,4S,5R)-4,5-dihydroxycyclopent-2-en-1-yl]amino}methyl)-7-(beta-D-ribofuranosyl)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
    • QQXQGKSPIMGUIZ-AEZJAUAXSA-N
    • Q425950
    • 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 2-amino-5-(((4,5-dihydroxy-2-cyclopenten-1-yl)amino)methyl)-1,7-dihydro-7-beta-D-ribofuranosyl-, (1S-(1alpha,4beta,5beta))-
    • CID 135540987
    • Inchi: 1S/C17H23N5O7/c18-17-20-14-10(15(28)21-17)6(3-19-7-1-2-8(24)11(7)25)4-22(14)16-13(27)12(26)9(5-23)29-16/h1-2,4,7-9,11-13,16,19,23-27H,3,5H2,(H3,18,20,21,28)/t7-,8-,9+,11+,12+,13+,16+/m0/s1
    • InChI Key: QQXQGKSPIMGUIZ-AEZJAUAXSA-N
    • SMILES: O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=C(C([H])([H])N([H])[C@@]2([H])C([H])=C([H])[C@@]([H])([C@]2([H])O[H])O[H])C2C(N([H])C(N([H])[H])=NC1=2)=O)O[H])O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 706
  • Topological Polar Surface Area: 195

Nucleoside Q Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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